Cas no 1251286-12-0 (1-(Cyclopropylamino)cyclobutane-1-carboxylic acid)

• Product Name: 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid
• CAS No: 1251286-12-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD16744795
• CID: 4581931
• PubChem ID: 62389125
• Update Time: 2025-06-09

1-(Cyclopropylamino)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylamino)cyclobutane-1-carboxylic acid
• BAC28612
• Z2306625465
• 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid

• MDL： MFCD16744795
• Inchi： 1S/C8H13NO2/c10-7(11)8(4-1-5-8)9-6-2-3-6/h6,9H,1-5H2,(H,10,11)
• InChI Key： JMMZRRDWPNYJSP-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)NC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3

Additional information on 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid

Introduction to 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid (CAS No. 1251286-12-0)

1-(Cyclopropylamino)cyclobutane-1-carboxylic acid (CAS No. 1251286-12-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a cyclopropylamino group attached to a cyclobutane-1-carboxylic acid backbone, represents an intriguing scaffold for the development of novel bioactive molecules. The presence of both cyclic and amino functionalities makes it a versatile candidate for further derivatization and exploration in drug discovery pipelines.

The structure of 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid exhibits a high degree of steric hindrance due to the cyclopropyl ring, which can influence its interactions with biological targets. This steric profile is particularly valuable in designing molecules with enhanced binding affinity or selectivity. Additionally, the carboxylic acid moiety provides a site for further functionalization, enabling the synthesis of esters, amides, or other derivatives that may exhibit improved pharmacokinetic properties.

In recent years, there has been growing interest in cycloalkylamine derivatives as pharmacophores due to their ability to modulate various biological pathways. The cyclopropylamino group, in particular, has been shown to enhance metabolic stability and reduce susceptibility to enzymatic degradation, making it an attractive feature for drug candidates. 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid aligns with this trend, offering a promising platform for exploring new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. The rigid cyclobutane ring can mimic the conformational preferences of biologically active molecules, while the cyclopropylamino group can interact favorably with specific receptor sites. Preliminary studies have suggested that derivatives of this compound may exhibit activity against targets involved in neurodegenerative diseases, such as acetylcholinesterase or monoamine oxidase inhibitors.

The synthesis of 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid typically involves multi-step organic transformations, starting from commercially available precursors such as cyclobutanone or cyclopropanecarboxylic acid. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its pharmacological potential in larger-scale studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired framework.

From a computational chemistry perspective, the molecular modeling of 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid has revealed interesting insights into its binding interactions. The steric bulk of the cyclopropyl group can be predicted to influence binding affinities by modulating van der Waals contacts with protein targets. Furthermore, the presence of hydrogen bond donors and acceptors on the carboxylic acid and amino groups suggests potential for forming multiple interactions within a biological macromolecule.

In clinical research settings, derivatives of 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid are being evaluated for their therapeutic efficacy in preclinical models. Initial findings indicate that certain analogs may possess anti-inflammatory or analgesic properties, which could make them relevant for treating conditions such as rheumatoid arthritis or chronic pain syndromes. The carboxylic acid functionality also allows for prodrug strategies, where it can be converted into more stable esters that release the active moiety in vivo.

The pharmacokinetic profile of 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid and its derivatives is another area of active investigation. Studies have shown that modifications at the cyclopropyl position can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. For instance, introducing fluorine substituents has been reported to enhance oral bioavailability while maintaining target engagement.

Environmental considerations also play a role in the development and application of this compound. Efforts are underway to optimize synthetic routes to minimize waste generation and improve sustainability. Green chemistry principles are being incorporated into laboratory protocols to ensure that production processes align with regulatory requirements and environmental standards.

The future prospects for 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery pipeline for novel derivatives with improved efficacy and safety profiles. As computational tools become more sophisticated, virtual screening approaches will continue to aid in identifying promising candidates for further experimental validation.

In summary, 1-(Cyclopropylamino)cyclobutane-1-carboxylic acid (CAS No. 1251286-12-0) represents a valuable scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and favorable pharmacokinetic properties. With continued advancements in synthetic methodologies and computational biology, this compound holds significant potential as a building block for future therapeutics.